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Compound of Interest

Compound Name: 2-Azacyclooctanone

Cat. No.: B1197962 Get Quote

Introduction
In the landscape of heterocyclic organic chemistry, medium-sized ring lactams represent a

pivotal class of compounds with significant implications in polymer science and medicinal

chemistry. Among these, Azocan-2-one, an eight-membered cyclic amide, serves as a critical

monomer and a versatile synthetic intermediate.[1] This guide provides an in-depth technical

overview of Azocan-2-one, focusing on its fundamental properties, synthesis, and key

applications for professionals in research and drug development. The primary objective is to

furnish a comprehensive resource that elucidates the causality behind its chemical behavior

and synthetic pathways, thereby empowering researchers to leverage its full potential.

Nomenclature and Chemical Identification
A clear and unambiguous identification of a chemical entity is paramount for scientific

communication and regulatory compliance.

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound

commonly referred to as 2-Azacyclooctanone is Azocan-2-one.[1][2] The name is derived

from "azocane," the systematic name for a saturated eight-membered ring containing one

nitrogen atom, with the "-2-one" suffix indicating the carbonyl group's position.[3]

This compound is also widely known by several synonyms, which are frequently encountered in

literature and commercial listings[1][4][5]:
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ω-Heptanolactam or omega-Heptanolactam[4][6]

Heptanolactam

Hexahydro-2(1H)-azocinone[1]

7-Heptanelactam[4]

Key Identifiers:

CAS Number: 673-66-5[1][2][6][7]

Molecular Formula: C₇H₁₃NO[1][2][6][7]

InChI Key: CJYXCQLOZNIMFP-UHFFFAOYSA-N[1][2][7]

Physicochemical and Structural Properties
Understanding the physical and chemical properties of Azocan-2-one is fundamental to its

application in synthesis and material science. The eight-membered ring structure imparts

significant conformational flexibility, while the planar amide bond introduces structural

constraints, influencing its reactivity and intermolecular interactions.[1]

Chemical Structure Diagram
Caption: Chemical structure of Azocan-2-one.

Data Summary Table
For ease of reference, the key physicochemical properties of Azocan-2-one are summarized

below.
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Property Value Source

Molecular Weight 127.18 g/mol [1][6]

Appearance
White to brown crystalline

powder/solid
[7][8]

Melting Point 35-38 °C [8]

Boiling Point 148-150 °C at 10 mm Hg [8]

Flash Point >110 °C (>230 °F) [8]

Purity
≥95-97% (Typical commercial

grades)
[6][7]

Topological Polar Surface Area

(TPSA)
29.1 Å² [6]

LogP 1.06 - 1.40 [6][9]

Synthesis and Manufacturing: The Beckmann
Rearrangement
The most prominent and industrially significant method for synthesizing cyclic lactams,

including Azocan-2-one, is the Beckmann rearrangement.[10][11] This acid-catalyzed reaction

transforms a cyclic ketoxime into its corresponding lactam.[12] The archetypal example is the

conversion of cyclohexanone oxime to caprolactam, the precursor for Nylon 6.[10]

Workflow for the Synthesis of Azocan-2-one
The synthesis of Azocan-2-one follows a two-step process starting from cycloheptanone.
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Step 1: Oximation

Step 2: Beckmann Rearrangement

Cycloheptanone Cycloheptanone Oxime  Reaction

Hydroxylamine (NH₂OH)

Azocan-2-one
(Enantholactam)

  Rearrangement

Strong Acid Catalyst
(e.g., H₂SO₄, PPA)

Click to download full resolution via product page

Caption: Role of Azocan-2-one in Polyamide 7 synthesis.

Polyamide 7 exhibits properties that make it a valuable engineering thermoplastic, often

compared to Polyamide 6 (from caprolactam). Its lower moisture absorption compared to

Polyamide 6 results in better dimensional stability and retention of mechanical properties in

humid environments. This makes it suitable for applications requiring high performance and

durability, such as specialty fibers, filaments, and engineering plastics.

Medicinal Chemistry and Drug Development
While Azocan-2-one itself is not a therapeutic agent, its scaffold is a valuable building block for

synthesizing more complex, biologically active molecules. [1]Its derivatives have been

investigated for a range of potential therapeutic applications. The lactam ring can be opened or

modified to create linear or heterocyclic structures that are central to many pharmacophores.

Research has shown that derivatives of Azocan-2-one may exhibit inhibitory effects on

enzymes like acetylcholinesterase and butyrylcholinesterase, which are targets in

neurodegenerative disease research. [1]Furthermore, other derivatives have shown potential

as anticonvulsant and antitumor agents. [1]

Agrochemicals
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Azocan-2-one has been identified as having plant growth inhibitory activity, suggesting its

potential use or the use of its derivatives in developing new plant growth regulators. [1][8]

Safety and Handling
As a Senior Application Scientist, it is imperative to emphasize the safe handling of all chemical

reagents. Azocan-2-one requires careful handling in a laboratory or industrial setting.

Hazard Classification: The compound is classified as harmful if swallowed (Acute Toxicity 4),

causes skin irritation (Skin Irritant 2), causes serious eye irritation (Eye Irritant 2), and may

cause respiratory irritation (STOT SE 3). [13][14]* Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles or a face shield, chemical-resistant

gloves, and a lab coat. [13]Work should be conducted in a well-ventilated area or a chemical

fume hood. [13]* Handling: Avoid contact with skin, eyes, and clothing. [13][15]Wash hands

thoroughly after handling. [13]Do not eat, drink, or smoke in areas where the chemical is

used. [13]* Storage: Store in a tightly closed container in a dry, well-ventilated place. [13]*

First Aid:

If Swallowed: Immediately call a poison center or doctor. [13] * If on Skin: Wash with plenty

of water and soap. [13] * If in Eyes: Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing. [13] * If Inhaled:

Remove person to fresh air and keep comfortable for breathing. [13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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